Cas no 1104455-83-5 (N,N-DIETHYLANILINE BORANE)

• Product Name: N,N-DIETHYLANILINE BORANE
• CAS No: 1104455-83-5
• MF: C₁₀H₁₈BN
• MW: 163.067622661591
• MDL: MFCD00013187
• CID: 4572007
• Update Time: 2025-05-20

N,N-DIETHYLANILINE BORANE Chemical and Physical Properties

Names and Identifiers

• N,N-DIETHYLANILINE BORANE(RS20011243)
• N,N-DIETHYLANILINE BORANE

• MDL： MFCD00013187
• Inchi： 1S/C10H15N.BH3/c1-3-11(4-2)10-8-6-5-7-9-10;/h5-9H,3-4H2,1-2H3;1H3
• InChI Key： YPWBYWNNJVSNPQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CC)CC.B

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-DIETHYLANILINE BORANE

N,N-Diethylaniline Borane: A Comprehensive Overview

N,N-Diethylaniline borane, also known as N,N-diethylaniline borane complex, is a compound with the CAS number 1104455-83-5. This compound has garnered significant attention in the field of organic synthesis and catalysis due to its unique properties and versatile applications. In recent years, advancements in its synthesis, characterization, and application have been extensively explored, making it a subject of interest for researchers and industry professionals alike.

The structure of N,N-diethylaniline borane consists of a boron atom coordinated with an N,N-diethylaniline ligand. This coordination gives rise to a stable complex that exhibits exceptional reactivity in various chemical transformations. Recent studies have highlighted its role as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. Such advancements have expanded its utility in the pharmaceutical and agrochemical industries, where the production of enantiopure compounds is crucial.

One of the most notable aspects of N,N-diethylaniline borane is its ability to act as a Lewis acid. This property enables it to participate in various Lewis acid-base interactions, which are fundamental in many organic reactions. For instance, it has been employed as a catalyst in the Michael addition reaction, a key process in organic synthesis. Recent research has demonstrated that the use of N,N-diethylaniline borane as a catalyst can significantly enhance the reaction rate and selectivity, making it an attractive alternative to traditional catalysts.

In addition to its catalytic applications, N,N-diethylaniline borane has also found use in the synthesis of complex organic molecules. Its ability to stabilize intermediates during reactions has made it invaluable in constructing intricate molecular architectures. For example, it has been utilized in the synthesis of polyaromatic hydrocarbons and other polycyclic compounds, which are essential components in materials science and electronics.

The synthesis of N,N-diethylaniline borane involves a straightforward reaction between N,N-diethylaniline and boron trichloride (BCl₃) under specific conditions. Recent studies have optimized this process by employing solvent-free conditions or using microwave-assisted techniques, which not only improve yield but also reduce reaction time. These advancements have made the compound more accessible for large-scale production and industrial applications.

From an environmental standpoint, N,N-diethylaniline borane exhibits low toxicity and minimal environmental impact when handled appropriately. Its stability under normal conditions further enhances its suitability for various industrial processes. However, proper handling and storage are essential to ensure safety and prevent any unintended reactions.

In conclusion, N,N-diethylaniline borane is a versatile compound with a wide range of applications in organic synthesis, catalysis, and material science. Its unique properties and recent advancements in synthesis and application make it a valuable tool for researchers and industry professionals. As ongoing research continues to uncover new potential uses for this compound, its role in advancing chemical science is expected to grow significantly.